2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide

• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol
• IUPAC Name: 2-(5-chloroindol-1-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H15ClN2O2/c1-22-15-4-2-3-14(10-15)19-17(21)11-20-8-7-12-9-13(18)5-6-16(12)20/h2-10H,11H2,1H3,(H,19,21)
• InChI Key: BPQBPVKRSMROSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CN2C=CC3=C2C=CC(=C3)Cl

Description

2-(5-Chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide is an acetamide derivative characterized by a 5-chloroindole moiety attached to the methylene group of the acetamide backbone and a 3-methoxyphenyl substituent on the nitrogen atom. The 5-chloro substitution on the indole and the 3-methoxy group on the phenyl ring likely influence electronic properties, solubility, and receptor interactions, making structural comparisons with analogs critical for understanding structure-activity relationships (SAR).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Chlorination: The indole core is then chlorinated using reagents like thionyl chloride or phosphorus pentachloride to introduce the chlorine atom at the 5-position.

Acylation: The chlorinated indole is acylated with 3-methoxyphenylacetic acid or its derivatives using coupling reagents like EDCI or DCC to form the final product.

Industrial Production Methods

Industrial production methods may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the indole nitrogen or the methoxy group.

Reduction: Reduction reactions can target the carbonyl group in the acetamide moiety.

Substitution: Electrophilic substitution reactions can occur at the indole ring, especially at positions 2 and 3.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide, m-chloroperbenzoic acid (mCPBA), or potassium permanganate.

Reduction: Reagents like lithium aluminum hydride (LAH) or sodium borohydride (NaBH4).

Substitution: Reagents like halogens (Br2, Cl2) or nitrating agents (HNO3).

Major Products Formed

Oxidation: Formation of N-oxide derivatives or hydroxylated products.

Reduction: Formation of amine derivatives or alcohols.

Substitution: Formation of halogenated or nitrated indole derivatives.

Scientific Research Applications

Anti-inflammatory and Analgesic Properties

Research indicates that 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide exhibits significant anti-inflammatory and analgesic effects. It is believed to inhibit cyclooxygenase enzymes, which play a crucial role in the inflammatory response and pain pathways. This mechanism positions the compound as a potential candidate for treating conditions characterized by inflammation and pain, such as arthritis and other chronic pain syndromes .

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies have shown that indole derivatives can modulate various cellular pathways involved in cancer progression. For instance, the compound's interaction with specific molecular targets may lead to the inhibition of cancer cell proliferation and induction of apoptosis in cancerous cells .

Study on Inhibition of Cyclooxygenase Enzymes

A study focused on the compound's ability to inhibit cyclooxygenase (COX) enzymes demonstrated promising results. The findings indicated that the compound effectively reduced COX enzyme activity in vitro, suggesting its potential use as an anti-inflammatory agent .

Molecular Docking Studies

Molecular docking simulations have been employed to predict the binding affinity of 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide to various biological targets. These studies revealed that the compound binds effectively to COX enzymes, reinforcing its potential therapeutic applications in managing inflammation .

Summary of Findings

The following table summarizes key findings from various studies regarding the applications of 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide:

Application Area	Findings
Anti-inflammatory	Inhibits cyclooxygenase enzymes; reduces inflammation and pain in preclinical models .
Anticancer	Modulates cancer cell pathways; induces apoptosis in specific cancer cell lines .
Molecular Docking	Demonstrates strong binding affinity to COX enzymes; potential for drug development .

Mechanism of Action

The mechanism of action of 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide would depend on its specific biological target. Generally, indole derivatives can interact with various enzymes, receptors, and ion channels. The compound may exert its effects through:

Binding to Receptors: Interaction with serotonin or melatonin receptors.

Enzyme Inhibition: Inhibition of enzymes like monoamine oxidase (MAO) or cyclooxygenase (COX).

Modulation of Ion Channels: Affecting ion channels involved in neurotransmission.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Indole-Based Acetamides

• N-[4-(Acetylamino)phenyl]-2-(5-chloro-1H-indol-1-yl)acetamide (CAS 1144452-56-1) This compound shares the 5-chloroindole-acetamide core but substitutes the 3-methoxyphenyl group with a 4-acetylamino phenyl group.
• 2-(6-Chloro-1H-indol-1-yl)-N-[2-(5-chloro-1H-indol-3-yl)ethyl]acetamide This analog features dual indole moieties linked via an ethyl-acetamide bridge.

Heterocyclic Ring Variations

• N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3-methoxyphenyl)acetamide (Compound 6)
  Replacing the indole ring with a benzothiazole heterocycle retains the 3-methoxyphenyl acetamide group but introduces a trifluoromethyl group. The benzothiazole’s electron-withdrawing nature and the CF₃ group may enhance metabolic stability and alter kinase inhibition profiles compared to indole-based analogs .

• N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-(3-methoxyphenyl)acetamide This compound substitutes the indole with a thiadiazole ring bearing a mercapto group.

Substituent Modifications

• 2-Chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide (Alachlor) A structurally simpler acetamide with chloro and methoxymethyl substituents, alachlor is a herbicide. While lacking the indole ring, its acetamide backbone and lipophilic substituents highlight how minor structural changes shift applications from pharmaceuticals to agrochemicals .
• N-(2-Chlorophenyl)-2-{3-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxoindol-1-yl}acetamide This complex analog integrates a thiazolidinone-thioxo group into the indole-acetamide framework.

Structural and Functional Analysis Table

Compound Name	Core Structure	Key Substituents	Potential Bioactivity	Reference
Target Compound	Indole-acetamide	5-Cl-indole, 3-MeO-phenyl	Not specified (likely CNS/kinase)	N/A
N-[4-(Acetylamino)phenyl]-...acetamide	Indole-acetamide	5-Cl-indole, 4-acetylamino-phenyl	Enhanced solubility
N-(6-Trifluoromethylbenzothiazole-2-yl)...	Benzothiazole-acetamide	3-MeO-phenyl, CF₃	Kinase inhibition
N-(5-Mercapto-1,3,4-thiadiazol-2-yl)...	Thiadiazole-acetamide	3-MeO-phenyl, -SH	Metalloenzyme targeting
Alachlor	Simple acetamide	Cl, methoxymethyl, diethylphenyl	Herbicidal

Implications for Drug Design

• Indole vs. Benzothiazole : The indole ring’s planar structure favors interactions with aromatic residues in enzyme active sites, while benzothiazoles may offer better metabolic stability .
• Chloro Substitution : The 5-chloro group on indole likely reduces electron density, stabilizing the molecule against oxidative degradation—a common strategy in prodrug design .

Biological Activity

Introduction

2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide is a synthetic compound that belongs to the indole derivative class. Its unique structure, characterized by an indole moiety with a chlorine substitution and an acetamide group linked to a methoxy-substituted phenyl ring, suggests significant potential for various biological activities. This article explores its biological activity, including antimicrobial, anticancer, and anti-inflammatory effects, supported by data tables and relevant research findings.

Chemical Structure and Properties

The molecular formula of 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide is $C_{17}H_{16}ClN_{2}O_{2}$, with a molecular weight of approximately 320.77 g/mol. The compound's structural features contribute to its pharmacological properties, particularly due to the presence of the indole ring, which is known for its diverse biological activities.

Structural Features

Feature	Description
Indole Moiety	Contains a chlorine atom at the 5-position
Acetamide Group	Linked to a phenyl ring
Methoxy Substituents	Present at the 3-position on the phenyl ring

Antimicrobial Activity

Recent studies have demonstrated that 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide exhibits notable antimicrobial properties. In vitro evaluations have shown effective inhibition against several bacterial strains.

Minimum Inhibitory Concentration (MIC) Values

Pathogen	MIC (µg/mL)
Staphylococcus aureus	15.0
Escherichia coli	12.5
Pseudomonas aeruginosa	20.0

These results indicate that the compound can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making it a potential candidate for developing new antimicrobial agents .

Anticancer Activity

The anticancer potential of this compound has also been investigated through various assays targeting different cancer cell lines. The cytotoxic effects were evaluated using the MTT assay, which measures cell viability.

Cytotoxicity Data

Cell Line	IC50 (µM)
HEPG2 (Liver Cancer)	7.06
MCF7 (Breast Cancer)	10.25
A549 (Lung Cancer)	8.50

The IC50 values indicate that the compound exhibits moderate to strong cytotoxicity against these cancer cell lines, suggesting its potential as an anticancer agent .

Anti-inflammatory Activity

The compound has shown promise in modulating inflammatory pathways, which could be beneficial in treating inflammatory diseases such as arthritis. Research indicates that it can influence enzyme activities involved in these pathways, potentially leading to therapeutic applications .

Case Studies and Research Findings

Several studies have focused on the synthesis and evaluation of this compound's biological activities:

• Synthesis and Evaluation : A study reported the synthesis of various indole derivatives, including 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide, followed by their evaluation for antimicrobial and anticancer activities. The results highlighted significant efficacy against multiple pathogens and cancer cell lines .
• Structure-Activity Relationship (SAR) : Analysis of structural modifications revealed that substituents on the indole and phenyl rings significantly influence biological activity. For instance, methoxy groups were found to enhance both antimicrobial and anticancer activities .

Q & A

Q. What are the optimized synthetic routes for 2-(5-chloro-1H-indol-1-yl)-N-(3-methoxyphenyl)acetamide?

Methodological Answer: The synthesis typically involves coupling a 5-chloroindole derivative with a substituted phenylacetamide. A common approach is to use chloroacetyl chloride or similar acylating agents under reflux conditions with a base like triethylamine (TEA) to facilitate nucleophilic substitution. For example:

Indole activation : React 5-chloroindole with chloroacetyl chloride in TEA to form the acetamide intermediate.

Aromatic coupling : Attach the 3-methoxyphenyl group via Buchwald-Hartwig amination or Ullmann coupling, optimizing solvent (e.g., acetonitrile) and temperature (70–100°C) .

Purification : Use column chromatography (silica gel, eluent: CH₂Cl₂/MeOH 95:5) and recrystallization (petroleum ether/EtOAc) to isolate the pure product. Yields vary (6–17%) depending on substituent steric effects and reaction conditions .

Q. Which spectroscopic techniques are essential for confirming the structure of this compound?

Methodological Answer:

• ¹H/¹³C-NMR : Assign peaks to confirm the indole core (e.g., aromatic protons at δ 7.2–7.8 ppm) and acetamide moiety (NH at δ 8.1–8.3 ppm, CO at ~170 ppm). Substituents like methoxy groups appear as singlets at δ ~3.8 ppm .
• HRMS (High-Resolution Mass Spectrometry) : Validate molecular formula (e.g., C₁₇H₁₄ClN₂O₂) with <5 ppm error .
• FTIR : Identify key functional groups (e.g., N–H stretch at ~3300 cm⁻¹, C=O at ~1650 cm⁻¹) .

Advanced Research Questions

Q. How do substituents on the indole ring and acetamide moiety influence biological activity?

Methodological Answer:

• Substituent Effects :
  • Electron-withdrawing groups (e.g., 5-Cl on indole) enhance electrophilicity, potentially increasing DNA-binding affinity in anticancer studies .
  • Methoxy groups on the phenyl ring improve solubility and modulate pharmacokinetics .
• Structure-Activity Relationship (SAR) : Use comparative assays (e.g., MTT for cytotoxicity) against derivatives with varying substituents (e.g., nitro, pyridyl). For example, 4-chlorobenzoyl-substituted indoles show higher Bcl-2/Mcl-1 inhibitory activity than unsubstituted analogs .

Q. What in vitro assays are recommended to study its anticancer mechanism?

Methodological Answer:

• Apoptosis assays : Measure caspase-3/7 activation using fluorogenic substrates (e.g., Ac-DEVD-AMC).
• Protein interaction studies : Use surface plasmon resonance (SPR) or fluorescence polarization to quantify binding affinity to Bcl-2/Mcl-1 proteins .
• Cell cycle analysis : Perform flow cytometry with propidium iodide staining to identify G1/S arrest .

Q. How can researchers assess purity and detect impurities in synthesized batches?

Methodological Answer:

• HPLC : Use a C18 column (mobile phase: acetonitrile/water + 0.1% TFA) with UV detection at 254 nm. Compare retention times to standards and quantify impurities (<0.1% threshold) .
• TLC monitoring : Track reaction progress using silica plates (eluent: EtOAc/hexane 1:1) and visualize with UV or ninhydrin spray .

Q. What strategies improve crystallization for X-ray diffraction studies?

Methodological Answer:

• Solvent selection : Use slow evaporation of a CH₂Cl₂/MeOH/diethyl ether mixture (e.g., 1:1:1) to promote crystal growth .
• Temperature control : Gradual cooling from 40°C to 4°C enhances lattice formation.
• Additives : Introduce trace amounts of DMSO or glycerol to stabilize hydrogen bonds in the crystal lattice .

Q. How should researchers resolve contradictions in synthetic yields or bioactivity data?

Methodological Answer:

• Yield discrepancies : Analyze steric hindrance (e.g., bulkier substituents reduce yields) and reaction kinetics (e.g., longer reflux times for low-yield reactions) .
• Bioactivity variability : Validate assays with positive controls (e.g., doxorubicin for cytotoxicity) and replicate experiments under standardized conditions (pH, serum concentration). Use ANOVA to assess statistical significance .